2-((Dibenzylamino)methyl)cyclohexanone hydrochloride
Overview
Description
2-((Dibenzylamino)methyl)cyclohexanone hydrochloride (2-DAMCH) is an organic compound that has been studied for its potential applications in organic synthesis, as well as its biochemical and physiological effects. 2-DAMCH is a versatile compound with a wide range of potential uses in the laboratory.
Scientific Research Applications
Asymmetric Mannich Reactions
This compound is utilized in asymmetric Mannich reactions, which are a type of carbon–carbon bond-forming reaction. Specifically, it is used for α-silyl controlled aminomethylation of ketones . This application is significant in the synthesis of complex organic molecules, as it allows for the introduction of amino groups into ketones with high stereoselectivity.
Synthesis of Dispiro[oxindole-cyclohexanone]pyrrolidines
In the field of medicinal chemistry, this chemical serves as a precursor in the diastereoselective synthesis of dispiro[oxindole-cyclohexanone]pyrrolidines . These compounds are of interest due to their potential pharmacological activities and presence in several natural products.
Proteomics Research
The compound is also mentioned as a product for proteomics research . Proteomics involves the large-scale study of proteins, which are vital parts of living organisms, with many functions. The compound’s role in this field could be linked to the modification or identification of proteins.
Organic Synthesis
In organic synthesis, this compound is part of the synthesis of cycloheptanones and related structures . These structures are important in the development of various pharmaceuticals and complex organic molecules.
Analytical Chemistry
Although specific applications in analytical chemistry are not detailed in the search results, compounds like 2-((Dibenzylamino)methyl)cyclohexanone hydrochloride are often used as standards or reagents in chemical analysis .
Pharmacology
In pharmacology, the compound could be used in the synthesis of molecules with potential therapeutic effects. While direct applications in pharmacology were not highlighted, its role in synthesizing biologically active molecules is implied .
Biochemistry
Similar to its use in proteomics, this compound may be involved in biochemical studies, particularly in understanding the structure and function of biomolecules .
Industrial Applications
The compound’s industrial applications were not explicitly mentioned, but chemicals like this are often used in the development of new materials or chemical processes .
Mechanism of Action
Target of Action
It is used in proteomics research , suggesting that it may interact with proteins or other biomolecules.
Mode of Action
It is known to be used in asymmetric Mannich reactions by α-silyl controlled aminomethylation of ketones . This suggests that it may interact with its targets through aminomethylation, potentially altering their function.
properties
IUPAC Name |
2-[(dibenzylamino)methyl]cyclohexan-1-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO.ClH/c23-21-14-8-7-13-20(21)17-22(15-18-9-3-1-4-10-18)16-19-11-5-2-6-12-19;/h1-6,9-12,20H,7-8,13-17H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTLHJZKKRMZUPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)C(C1)CN(CC2=CC=CC=C2)CC3=CC=CC=C3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70327453 |
Source
|
| Record name | 2-((Dibenzylamino)methyl)cyclohexanone hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70327453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(N,N-Dibenzylamino)methyl]cyclohexanone hydrochloride | |
CAS RN |
102596-84-9 |
Source
|
| Record name | 2-((Dibenzylamino)methyl)cyclohexanone hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70327453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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